Cas no 2640963-97-7 (4-[1-(2-Cyclopropylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine)

• Product Name: 4-[1-(2-Cyclopropylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine
• CAS No: 2640963-97-7
• MF: C₁₇H₂₄N₄OS
• MW: 332.463662147522
• CID: 5317684
• PubChem ID: 155800033
• Update Time: 2025-06-14

4-[1-(2-Cyclopropylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• F6753-3264
• 2640963-97-7
• 4-[1-(2-cyclopropylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine
• AKOS040724522
• 4-[1-(2-Cyclopropylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine

• Inchi： 1S/C17H24N4OS/c22-17(20-8-10-23-11-9-20)14-2-1-7-21(12-14)15-5-6-18-16(19-15)13-3-4-13/h5-6,13-14H,1-4,7-12H2
• InChI Key： OPDNROVHGLHSTP-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1CCCN(C2=CC=NC(C3CC3)=N2)C1)=O

Computed Properties

• Exact Mass: 332.16708258g/mol
• Monoisotopic Mass: 332.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Additional information on 4-[1-(2-Cyclopropylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine

Comprehensive Overview of 4-[1-(2-Cyclopropylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine (CAS No. 2640963-97-7)

The compound 4-[1-(2-Cyclopropylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine (CAS No. 2640963-97-7) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core linked to a cyclopropylpyrimidine moiety and a thiomorpholine group, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of biological pathways, given the prevalence of similar scaffolds in FDA-approved drugs.

In recent years, the demand for novel heterocyclic compounds like 4-[1-(2-Cyclopropylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine has surged due to their versatility in medicinal chemistry. The pyrimidine and piperidine rings are known for their bioactivity, often appearing in anticancer, antiviral, and anti-inflammatory agents. This compound’s thiomorpholine component further enhances its pharmacokinetic properties, such as solubility and metabolic stability, addressing common challenges in drug development. These attributes align with current trends in fragment-based drug design and targeted therapy, which dominate modern pharmaceutical discussions.

The synthesis of CAS No. 2640963-97-7 involves multi-step organic reactions, including cyclization, carbonylative coupling, and heterocycle functionalization. Advanced techniques like microwave-assisted synthesis or flow chemistry may improve yield and efficiency, reflecting the industry’s shift toward sustainable and scalable methodologies. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography ensures structural integrity, a critical factor for regulatory compliance in preclinical studies.

From an SEO perspective, this compound intersects with high-traffic search queries such as "piperidine derivatives in drug discovery", "pyrimidine-based kinase inhibitors", and "thiomorpholine applications in medicinal chemistry". These keywords reflect the compound’s relevance to cutting-edge topics like precision medicine and AI-driven molecular modeling, where researchers seek structurally diverse libraries for virtual screening. Additionally, its CAS number (2640963-97-7) is frequently searched by procurement specialists and patent analysts, underscoring its commercial value.

Environmental and safety considerations for 4-[1-(2-Cyclopropylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine adhere to standard laboratory protocols. While not classified as hazardous, proper handling under GLP (Good Laboratory Practice) guidelines is recommended to mitigate risks during synthesis or formulation. The compound’s stability under various pH conditions and thermal profiles is also a subject of ongoing research, particularly for formulation scientists optimizing delivery systems.

In conclusion, CAS No. 2640963-97-7 exemplifies the innovation driving contemporary chemical research. Its hybrid architecture bridges gaps between small-molecule therapeutics and biochemical probes, making it a focal point for academic and industrial collaborations. As the scientific community prioritizes structure-activity relationship (SAR) studies and green chemistry, this compound’s role in next-generation discoveries is poised to expand.